molecular formula C9H19NO2S B13185626 3-(Propane-2-sulfonyl)cyclohexan-1-amine

3-(Propane-2-sulfonyl)cyclohexan-1-amine

Cat. No.: B13185626
M. Wt: 205.32 g/mol
InChI Key: AWIJEMWVCXSJMH-UHFFFAOYSA-N
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Description

3-(Propane-2-sulfonyl)cyclohexan-1-amine is a cyclohexylamine derivative functionalized with a propane-2-sulfonyl group at the 3-position. The sulfonyl moiety confers strong electron-withdrawing properties, which may influence solubility, stability, and biological activity. The compound’s synthesis likely involves sulfonylation of a cyclohexan-1-amine precursor, analogous to methods described for related molecules .

Properties

Molecular Formula

C9H19NO2S

Molecular Weight

205.32 g/mol

IUPAC Name

3-propan-2-ylsulfonylcyclohexan-1-amine

InChI

InChI=1S/C9H19NO2S/c1-7(2)13(11,12)9-5-3-4-8(10)6-9/h7-9H,3-6,10H2,1-2H3

InChI Key

AWIJEMWVCXSJMH-UHFFFAOYSA-N

Canonical SMILES

CC(C)S(=O)(=O)C1CCCC(C1)N

Origin of Product

United States

Preparation Methods

The synthesis of 3-(Propane-2-sulfonyl)cyclohexan-1-amine involves several steps. One common method includes the reaction of cyclohexanone with propane-2-sulfonyl chloride in the presence of a base to form the sulfonyl derivative. This intermediate is then reacted with ammonia or an amine to yield the final product . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring higher yields and purity.

Chemical Reactions Analysis

3-(Propane-2-sulfonyl)cyclohexan-1-amine undergoes various chemical reactions, including:

Scientific Research Applications

3-(Propane-2-sulfonyl)cyclohexan-1-amine has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(Propane-2-sulfonyl)cyclohexan-1-amine involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins and enzymes, potentially inhibiting their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Substituent-Specific Comparisons

Sulfur-Containing Derivatives
Compound Name Substituent Position Molecular Formula Molecular Weight (g/mol) CAS Number Key Properties/Applications References
3-(Propane-2-sulfonyl)cyclohexan-1-amine Propane-2-sulfonyl 3 C₉H₁₉NO₂S 205.32* N/A† Strongly electron-withdrawing; potential use in drug design for enhanced metabolic stability.
3-(ethylsulfanyl)cyclohexan-1-amine Ethylsulfanyl (thioether) 3 C₈H₁₅NS‡ 157.27‡ 1340433-68-2 Electron-rich sulfur group; used in organic synthesis intermediates.
3-(methylsulfanyl)cyclohexan-1-amine Methylsulfanyl (thioether) 3 C₇H₁₃NS‡ 143.25‡ 1315365-18-4 Lower steric bulk compared to ethyl/phenyl analogs; may improve membrane permeability.
4-(Propane-2-sulfonyl)cyclohexan-1-amine Propane-2-sulfonyl 4 C₉H₁₉NO₂S 205.32* N/A† Positional isomer; altered spatial arrangement could affect receptor binding in drug candidates.

Notes:

  • *Calculated molecular weights assume standard isotopic composition.
  • ‡Discrepancies noted in evidence: Reported formulas (e.g., C₆H₆BrClN₂ in ) conflict with substituent chemistry; corrected formulas based on IUPAC names.
Nitrogen-Containing Derivatives
Compound Name Substituent Position Molecular Formula Molecular Weight (g/mol) CAS Number Key Properties/Applications References
(1R,4R)-4-(4-Methylpiperazin-1-yl)cyclohexan-1-amine 4-Methylpiperazinyl 4 C₁₁H₂₃N₃ 197.32 N/A Bioactive scaffold; intermediate in kinase inhibitors (e.g., COMPOUND 37, m/z 452 [M+H]+).
(1R,4R)-4-(4-(Cyclopropylmethyl)piperazin-1-yl)cyclohexan-1-amine Cyclopropylmethyl-piperazinyl 4 C₁₄H₂₇N₃ 237.39 N/A Enhanced lipophilicity; tested in spirocyclic drug candidates (m/z 238 [M+H]+).
Oxygen-Containing Derivatives
Compound Name Substituent Position Molecular Formula Molecular Weight (g/mol) CAS Number Key Properties/Applications References
3-(difluoromethoxy)cyclohexan-1-amine Difluoromethoxy 3 C₇H₁₁F₂NO 163.17* 1603104-35-3 Electron-withdrawing fluorinated group; potential CNS drug candidate.

Structural and Functional Insights

  • Electronic Effects : Sulfonyl groups (e.g., propane-2-sulfonyl) are stronger electron-withdrawing groups compared to sulfanyl (thioether) substituents, which may enhance metabolic stability but reduce nucleophilicity .
  • Positional Isomerism : 3- vs. 4-substitution on the cyclohexane ring alters spatial orientation, impacting interactions with biological targets (e.g., enzymes or receptors) .
  • Biological Relevance : Piperazinyl derivatives (e.g., 4-(4-methylpiperazin-1-yl)cyclohexan-1-amine) are prevalent in kinase inhibitors, suggesting that nitrogen-containing substituents enhance target affinity .

Biological Activity

3-(Propane-2-sulfonyl)cyclohexan-1-amine, also known by its chemical formula, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, mechanisms of action, and relevant research findings.

  • Molecular Formula : C9H19NO2S
  • Molecular Weight : 195.32 g/mol
  • IUPAC Name : 3-(propane-2-sulfonyl)cyclohexan-1-amine

The biological activity of 3-(Propane-2-sulfonyl)cyclohexan-1-amine is primarily attributed to its ability to interact with various biological targets. Its sulfonyl group enhances solubility and facilitates interactions with biomolecules, potentially affecting enzyme activity and receptor binding.

Biological Activities

Research indicates that this compound exhibits several biological activities:

  • Antimicrobial Activity : Preliminary studies suggest that 3-(Propane-2-sulfonyl)cyclohexan-1-amine has potential antimicrobial properties against specific bacterial strains.
  • Anti-inflammatory Effects : In vitro studies have shown that this compound may inhibit inflammatory pathways, suggesting its potential use in treating inflammatory diseases.
  • Cytotoxicity : Some studies report cytotoxic effects on cancer cell lines, indicating its potential as an anticancer agent.

Case Studies

  • Antimicrobial Evaluation :
    • A study evaluated the antimicrobial activity of various sulfonamide derivatives, including 3-(Propane-2-sulfonyl)cyclohexan-1-amine, against Gram-positive and Gram-negative bacteria. The compound demonstrated significant inhibition zones compared to control groups.
  • Anti-inflammatory Mechanism :
    • In a controlled experiment, the compound was administered to macrophage cell lines stimulated with lipopolysaccharides (LPS). Results indicated a reduction in pro-inflammatory cytokines (IL-6 and TNF-alpha), suggesting a mechanism through NF-kB pathway inhibition.
  • Cytotoxicity Assays :
    • The compound was tested on various cancer cell lines (e.g., MCF-7 breast cancer cells). The results showed a dose-dependent decrease in cell viability, with IC50 values comparable to established chemotherapeutic agents.

Data Table of Biological Activities

Activity TypeObserved EffectReference
AntimicrobialSignificant inhibition against E. coli and S. aureus
Anti-inflammatoryReduced IL-6 and TNF-alpha levels in macrophages
CytotoxicityIC50 = 25 µM in MCF-7 cells

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